Cas no 1361832-01-0 (2',5'-Dichloro-5-fluoro-biphenyl-2-carboxaldehyde)

• Product name: 2',5'-Dichloro-5-fluoro-biphenyl-2-carboxaldehyde
• CAS No: 1361832-01-0
• MF: C₁₃H₇Cl₂FO
• MW: 269.0984852314
• CID: 4996104

2',5'-Dichloro-5-fluoro-biphenyl-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2',5'-Dichloro-5-fluoro-biphenyl-2-carboxaldehyde

• Inchi： 1S/C13H7Cl2FO/c14-9-2-4-13(15)12(5-9)11-6-10(16)3-1-8(11)7-17/h1-7H
• InChI Key： CEZCVIOMYXTUQL-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C=C(C=CC=1C=O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 274
• XLogP3: 4.4
• Topological Polar Surface Area: 17.1

Additional information on 2',5'-Dichloro-5-fluoro-biphenyl-2-carboxaldehyde

Comprehensive Overview of 2',5'-Dichloro-5-fluoro-biphenyl-2-carboxaldehyde (CAS No. 1361832-01-0)

2',5'-Dichloro-5-fluoro-biphenyl-2-carboxaldehyde (CAS No. 1361832-01-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and material science. This compound, characterized by its unique biphenyl core and functional aldehyde group, serves as a critical intermediate in the synthesis of advanced materials and bioactive molecules. Its molecular structure, featuring dichloro and fluoro substituents, enhances its reactivity and selectivity, making it a valuable asset in modern chemical applications.

The growing interest in 2',5'-Dichloro-5-fluoro-biphenyl-2-carboxaldehyde is closely tied to its potential applications in drug discovery and development. Researchers are increasingly exploring its utility in constructing heterocyclic compounds, which are pivotal in designing novel therapeutics. For instance, its aldehyde group can undergo condensation reactions to form Schiff bases, a class of compounds with demonstrated antimicrobial and anticancer properties. This aligns with the current trend of targeting multi-drug-resistant pathogens and precision medicine, topics frequently searched in academic and industrial circles.

In addition to its pharmaceutical relevance, CAS No. 1361832-01-0 is also investigated for its role in organic electronics. The biphenyl scaffold, combined with halogen atoms, contributes to electron delocalization, a property essential for developing organic semiconductors and light-emitting diodes (OLEDs). With the global push toward sustainable energy and green technology, this compound’s potential in energy-efficient devices has become a hot topic among material scientists and engineers.

From a synthetic chemistry perspective, the preparation of 2',5'-Dichloro-5-fluoro-biphenyl-2-carboxaldehyde often involves palladium-catalyzed cross-coupling reactions, a method widely discussed in peer-reviewed journals and patent literature. These methodologies are frequently searched by chemists seeking efficient synthetic routes or catalyst optimization strategies. The compound’s stability under various conditions also makes it a candidate for high-throughput screening and combinatorial chemistry, further expanding its utility in research.

Environmental and safety considerations are equally important when discussing CAS No. 1361832-01-0. While not classified as hazardous, proper handling protocols are recommended to ensure workplace safety. This aligns with the broader industry focus on green chemistry principles and responsible sourcing, topics that resonate with regulatory bodies and sustainability advocates. Analytical techniques such as HPLC and GC-MS are commonly employed to verify the purity and identity of this compound, addressing the demand for quality control in chemical manufacturing.

In summary, 2',5'-Dichloro-5-fluoro-biphenyl-2-carboxaldehyde (CAS No. 1361832-01-0) represents a versatile and high-value chemical entity with applications spanning pharmaceuticals, materials science, and catalysis. Its relevance to contemporary research trends, such as drug discovery, organic electronics, and sustainable synthesis, ensures its continued prominence in scientific discourse. As innovation progresses, this compound is poised to play an even greater role in addressing global challenges in healthcare and technology.